Cas no 684215-40-5 (Benzonitrile, 3-acetyl-4-methyl- (9CI))
684215-40-5 structure
Product Name:Benzonitrile, 3-acetyl-4-methyl- (9CI)
CAS No:684215-40-5
MF:C10H9NO
MW:159.184562444687
CID:1023203
PubChem ID:45086149
Update Time:2025-04-20
Benzonitrile, 3-acetyl-4-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3-acetyl-4-methyl- (9CI)
- 684215-40-5
- SCHEMBL26561341
- Benzonitrile,3-acetyl-4-methyl-(9ci)
- FT-0706921
- DB-285715
- 3-Acetyl-4-methylbenzonitrile
- Benzonitrile, 3-acetyl-4-methyl-
-
- Inchi： 1S/C10H9NO/c1-7-3-4-9(6-11)5-10(7)8(2)12/h3-5H,1-2H3
- InChI Key： SXJUDXWULIDYLR-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=C(C#N)C=CC=1C
Computed Properties
- Exact Mass: 159.068
- Monoisotopic Mass: 159.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 1.7
Benzonitrile, 3-acetyl-4-methyl- (9CI) Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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